
Application Notes and Protocols: TD034 in
DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TD034

Cat. No.: B15545039 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility and preparation of TD034
in Dimethyl Sulfoxide (DMSO) for use in research settings. TD034 is a potent and selective,

reversible, noncovalent inhibitor of histone deacetylase 11 (HDAC11), a key enzyme in various

cellular processes.

Compound Information
TD034 is a valuable tool for studying the biological functions of HDAC11. It has been shown to

inhibit the defatty acylation of Serine Hydroxymethyltransferase 2 (SHMT2), a known substrate

of HDAC11, and to decrease the levels of Yes-associated protein 1 (YAP1).[1] These properties

make it relevant for research in areas such as oncology, particularly in the context of lung

cancer studies.[1]

Solubility and Preparation
While specific quantitative solubility data for TD034 in DMSO is not readily available, it is

commonly used in cell-based assays at micromolar concentrations, indicating sufficient

solubility for in vitro experimental use. DMSO is a versatile, highly polar, aprotic organic solvent

capable of dissolving a wide range of polar and nonpolar compounds.[2][3][4]

Table 1: Properties of TD034 and DMSO
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Property TD034 DMSO

Chemical Name

(3S,6S,9S,15aR)-6,9-Dibenzyl-

3-(6-oxo-6-((2S,3R)-3-

undecyloxiran-2-

yl)hexyl)octahydro-2H-

pyrido[1,2-

a]tetraazacyclododecine-

1,4,7,10(3H,12H)-tetraone

Dimethyl sulfoxide

CAS Number 3030718-42-1 67-68-5

Molecular Formula C₂H₆OS C₂H₆OS

Molecular Weight Not specified in search results 78.13 g/mol

Biological Target HDAC11 N/A

Inhibitory Constant (Ki) 1.5 nM N/A

IC₅₀ 5.1 nM N/A

Experimental Protocols
The following protocols are provided as a general guideline for the preparation of TD034
solutions for in vitro experiments. Researchers should adapt these protocols based on their

specific experimental needs and cell lines.

1. Preparation of a 10 mM Stock Solution of TD034 in DMSO

This protocol describes the preparation of a concentrated stock solution of TD034 that can be

further diluted for working solutions.

Materials:

TD034 powder

Anhydrous DMSO (≥99% purity)

Sterile microcentrifuge tubes
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Calibrated micropipettes and sterile tips

Procedure:

Equilibrate the TD034 powder and anhydrous DMSO to room temperature.

Accurately weigh the required amount of TD034 powder. For example, to prepare 1 mL of a

10 mM stock solution, you would need to calculate the mass based on the molecular weight

of TD034.

Add the appropriate volume of anhydrous DMSO to the TD034 powder in a sterile

microcentrifuge tube.

Vortex the solution thoroughly until the TD034 is completely dissolved. Gentle warming (e.g.,

in a 37°C water bath) may be used to aid dissolution if necessary.

Visually inspect the solution to ensure there are no visible particles.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C or -80°C for long-term storage.

2. Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the dilution of the 10 mM stock solution to final working concentrations for

treating cells in culture.

Materials:

10 mM TD034 stock solution in DMSO

Appropriate cell culture medium

Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips
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Procedure:

Thaw a single aliquot of the 10 mM TD034 stock solution at room temperature.

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations. For example, to prepare a 10 µM working solution, dilute the 10 mM

stock solution 1:1000 in the culture medium.

It is crucial to ensure that the final concentration of DMSO in the cell culture medium is low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Add the prepared working solutions to the cells. For example, TD034 has been used at

concentrations of 2 µM in HEK293T cells and 5-10 µM in A549 cells.

Always include a vehicle control (culture medium with the same final concentration of DMSO

as the treated wells) in your experiments.

Signaling Pathway and Experimental Workflow
TD034 Mechanism of Action

TD034 acts as a selective inhibitor of HDAC11. By inhibiting HDAC11, TD034 prevents the

defatty acylation of its substrate, SHMT2. This leads to an increase in the fatty acylation level of

SHMT2. Furthermore, inhibition of HDAC11 by TD034 results in a reduction of YAP1 protein

levels and a decrease in the mRNA levels of YAP1 target genes, such as CTGF and CYR61.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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